![molecular formula C9H19ClN2O B1376631 1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one hydrochloride CAS No. 1423028-17-4](/img/structure/B1376631.png)
1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one hydrochloride
Overview
Description
“1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one hydrochloride” is a chemical compound with the CAS Number: 1423028-17-4 . It has a molecular weight of 206.72 . The IUPAC name for this compound is 1-acetyl-3-ethyl-4-piperidinamine hydrochloride .
Molecular Structure Analysis
The InChI code for “1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one hydrochloride” is 1S/C9H18N2O.ClH/c1-3-8-6-11(7(2)12)5-4-9(8)10;/h8-9H,3-6,10H2,1-2H3;1H . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder and is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Potential Anticancer Agents
- Synthesis in Anticancer Research : A study explored the synthesis of compounds with potential anticancer properties, including derivatives related to the chemical structure of 1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one hydrochloride. These compounds were evaluated for their effects on cell proliferation and survival in cancer models (Temple et al., 1983).
DNA Interaction and Drug Candidacy
- DNA Binding and Drug Potential : A 2020 study synthesized novel Schiff base ligands from components including 4-amino-acetophenone, a compound related to 1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one hydrochloride. These ligands demonstrated DNA binding properties, indicating their suitability as drug candidates (Kurt et al., 2020).
Polymorphic Forms in Pharmaceutical Compounds
- Characterizing Polymorphic Forms : Research in 2013 investigated polymorphic forms of a compound structurally related to 1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one hydrochloride. The study used various spectroscopic and diffractometric techniques, which are crucial for understanding the physical and chemical properties of pharmaceutical compounds (Vogt et al., 2013).
Fluorescent Probes for Alzheimer’s Disease
- Alzheimer’s Disease Diagnosis : A novel fluorescent probe for β-amyloids, related to 1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one hydrochloride, was synthesized for the molecular diagnosis of Alzheimer's disease. The study emphasizes the importance of such compounds in developing diagnostic tools for neurodegenerative diseases (Fa et al., 2015).
Synthesis of Fluorescent Amino Acids
- Fluorescent Probes in Proteins : The synthesis of fluorescent amino acids, such as the hydrochloride of racemic amino acid derivatives related to 1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one hydrochloride, was studied for use as probes in protein research. This demonstrates the compound's relevance in biochemical and molecular biology research (Braun & Dittrich, 2010).
Antiarrhythmic Drug Research
- Class III Antiarrhythmic Drugs : A series of piperid-4-ylethane derivatives, including compounds structurally similar to 1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one hydrochloride, were synthesized and studied for their antiarrhythmic properties. This research contributes to the development of new antiarrhythmic medications (Glushkov et al., 2011).
Safety and Hazards
The safety information for this compound includes several hazard statements: H315, H319, H335 . These codes correspond to specific hazards associated with the compound. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These codes provide guidance on how to handle the compound safely.
properties
IUPAC Name |
1-(4-amino-3-ethylpiperidin-1-yl)ethanone;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O.ClH/c1-3-8-6-11(7(2)12)5-4-9(8)10;/h8-9H,3-6,10H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNAKWAVPBQARTB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCC1N)C(=O)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.